Cas no 1210754-53-2 (6-(4-chlorophenyl)-2-(2-methoxyethyl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-(4-chlorophenyl)-2-(2-methoxyethyl)-2,3-dihydropyridazin-3-one
• CAS No: 1210754-53-2
• MF: C₁₃H₁₃ClN₂O₂
• MW: 264.707522153854
• CID: 5472291
• PubChem ID: 45520014
• Update Time: 2025-10-28

6-(4-chlorophenyl)-2-(2-methoxyethyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-chlorophenyl)-2-(2-methoxyethyl)pyridazin-3(2H)-one
• 1210754-53-2
• VU0498053-1
• 6-(4-chlorophenyl)-2-(2-methoxyethyl)pyridazin-3-one
• F2774-3994
• 6-(4-chlorophenyl)-2-(2-methoxyethyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C13H13ClN2O2/c1-18-9-8-16-13(17)7-6-12(15-16)10-2-4-11(14)5-3-10/h2-7H,8-9H2,1H3
• InChI Key： GKCAUANFHZXQNF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(N(CCOC)N=1)=O

Computed Properties

• Exact Mass: 264.0665554g/mol
• Monoisotopic Mass: 264.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(4-chlorophenyl)-2-(2-methoxyethyl)-2,3-dihydropyridazin-3-one

Exploring the Chemistry and Applications of 6-(4-chlorophenyl)-2-(2-methoxyethyl)-2,3-dihydropyridazin-3-one (CAS No. 1210754-53-2)

The compound 6-(4-chlorophenyl)-2-(2-methoxyethyl)-2,3-dihydropyridazin-3-one (CAS 1210754-53-2) represents an intriguing heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. As a dihydropyridazinone derivative, this compound features a unique structural framework combining a chlorophenyl group with a methoxyethyl side chain, offering interesting possibilities for biological activity modulation.

Recent scientific interest in pyridazinone derivatives has surged due to their diverse pharmacological properties. Researchers investigating CAS 1210754-53-2 have noted its structural similarity to known bioactive compounds, making it a valuable scaffold for drug discovery programs. The presence of both the 4-chlorophenyl moiety and the 2-methoxyethyl group contributes to the molecule's lipophilicity and potential membrane permeability - crucial factors in medicinal chemistry applications.

From a synthetic chemistry perspective, 6-(4-chlorophenyl)-2-(2-methoxyethyl)-2,3-dihydropyridazin-3-one can be prepared through well-established heterocyclic formation reactions. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its stability profile makes it suitable for various formulation studies, though proper storage conditions (typically 2-8°C in airtight containers) are recommended for long-term preservation.

The pharmaceutical industry has shown particular interest in dihydropyridazinone derivatives like CAS 1210754-53-2 due to their structural versatility. These compounds have demonstrated potential in addressing current healthcare challenges, including the search for novel anti-inflammatory agents and metabolic disorder treatments. The specific substitution pattern in 6-(4-chlorophenyl)-2-(2-methoxyethyl)-2,3-dihydropyridazin-3-one may offer advantages in terms of target selectivity and reduced off-target effects compared to simpler pyridazinone analogs.

In agrochemical applications, compounds featuring the pyridazinone core have shown promise as potential plant growth regulators or protective agents. While the exact biological activity of 1210754-53-2 in this context requires further investigation, its structural features suggest possible interactions with plant enzyme systems. Researchers exploring sustainable agriculture solutions are particularly interested in such molecules that might offer targeted activity with minimal environmental impact.

The physicochemical properties of 6-(4-chlorophenyl)-2-(2-methoxyethyl)-2,3-dihydropyridazin-3-one contribute to its research utility. With a molecular weight of 266.71 g/mol and the presence of hydrogen bond acceptors, the compound exhibits characteristics favorable for drug-like molecules. These properties are frequently analyzed in early-stage drug discovery when evaluating lead compounds for further development.

Current market trends indicate growing demand for specialized heterocyclic building blocks like CAS 1210754-53-2. Pharmaceutical and biotechnology companies increasingly seek unique scaffolds to expand their compound libraries for high-throughput screening. The compound's commercial availability has made it accessible to researchers worldwide, facilitating its investigation across multiple therapeutic areas.

Safety considerations for handling 6-(4-chlorophenyl)-2-(2-methoxyethyl)-2,3-dihydropyridazin-3-one follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited due to its research-grade status, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Researchers often inquire about the stability of pyridazinone derivatives under various conditions, with studies suggesting reasonable thermal stability for this particular compound.

The synthetic versatility of 1210754-53-2 allows for numerous structural modifications, making it a valuable intermediate in medicinal chemistry. Scientists can explore various derivatization strategies at multiple positions on the dihydropyridazinone ring, enabling structure-activity relationship studies. This flexibility addresses the growing need for compound diversification in modern drug discovery programs.

Analytical characterization of 6-(4-chlorophenyl)-2-(2-methoxyethyl)-2,3-dihydropyridazin-3-one typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's identity and purity, which are critical parameters for research applications. Recent advancements in analytical technology have improved the detection and quantification of such specialty heterocycles in complex matrices.

As research into pyridazinone-based compounds continues to evolve, CAS 1210754-53-2 represents an important reference point for structure-activity studies. Its balanced combination of aromatic and aliphatic substituents provides a useful template for designing new bioactive molecules. The compound's growing presence in scientific literature reflects its potential as a valuable tool in chemical biology and drug discovery efforts.

Future directions for 6-(4-chlorophenyl)-2-(2-methoxyethyl)-2,3-dihydropyridazin-3-one research may include exploration of its potential in addressing emerging therapeutic needs. With increasing interest in targeted therapies and personalized medicine, such well-characterized heterocyclic scaffolds gain importance as starting points for novel drug candidates. The compound's commercial availability ensures it will remain accessible for ongoing and future research initiatives.

In conclusion, 6-(4-chlorophenyl)-2-(2-methoxyethyl)-2,3-dihydropyridazin-3-one (CAS 1210754-53-2) stands as a noteworthy example of the dihydropyridazinone class with promising applications across multiple research domains. Its unique structural features and demonstrated utility in medicinal chemistry make it a compound of continuing interest to scientists exploring new solutions in healthcare and agriculture. As research methodologies advance, our understanding of this molecule's full potential will undoubtedly expand, possibly leading to significant applications in addressing current scientific challenges.